Cas no 1795410-79-5 (1-benzyl-3-[1-(furan-3-yl)propan-2-yl]urea)

• Product Name: 1-benzyl-3-[1-(furan-3-yl)propan-2-yl]urea
• CAS No: 1795410-79-5
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5405909
• Update Time: 2025-06-09

1-benzyl-3-[1-(furan-3-yl)propan-2-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-[1-(furan-3-yl)propan-2-yl]urea

• Inchi： 1S/C15H18N2O2/c1-12(9-14-7-8-19-11-14)17-15(18)16-10-13-5-3-2-4-6-13/h2-8,11-12H,9-10H2,1H3,(H2,16,17,18)
• InChI Key： AWWZHLXXBFAIIP-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1)C(NC(C)CC1C=COC=1)=O

Additional information on 1-benzyl-3-[1-(furan-3-yl)propan-2-yl]urea

Professional Introduction to 1-benzyl-3-[1-(furan-3-yl)propan-2-yl]urea (CAS No. 1795410-79-5)

1-benzyl-3-[1-(furan-3-yl)propan-2-yl]urea (CAS No. 1795410-79-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, combines a benzyl group with a propan-2-yl side chain substituted at the third position by a furan ring. Such a molecular architecture not only imparts distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The benzyl group, a common moiety in pharmaceuticals, is known for its ability to enhance solubility and metabolic stability, making it a valuable component in the design of bioactive molecules. The presence of the furan ring, on the other hand, introduces a heterocyclic structure that is frequently explored in medicinal chemistry due to its potential to interact with biological targets in unique ways. The propan-2-yl chain serves as a linker, connecting these functional groups in a manner that can influence the overall pharmacokinetic profile of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The combination of quantum mechanical calculations and machine learning algorithms has allowed for the identification of key interaction sites between 1-benzyl-3-[1-(furan-3-yl)propan-2-yl]urea and potential biological targets. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in metabolic pathways relevant to various diseases.

In particular, research has focused on the compound's interaction with enzymes such as cytochrome P450 isoforms, which play a crucial role in drug metabolism. The structural features of 1-benzyl-3-[1-(furan-3-yl)propan-2-yl]urea have been found to mimic natural substrates or transition states, thereby facilitating selective binding and inhibitory effects. This has opened up avenues for developing novel therapeutic agents that can modulate these metabolic pathways.

The furan ring, being part of an oxygen-containing heterocycle, is known to exhibit significant bioactivity across multiple therapeutic areas. Studies have shown that furan derivatives can interact with biological targets such as kinases and transcription factors, influencing cellular processes at multiple levels. The propan-2-yl side chain further enhances the compound's ability to penetrate cell membranes, improving its bioavailability and therapeutic efficacy.

One of the most promising applications of 1-benzyl-3-[1-(furan-3-yl)propan-2-yl]urea lies in its potential as an anti-inflammatory agent. Inflammatory processes are mediated by complex networks of enzymes and signaling molecules, many of which are targeted by small molecule inhibitors. Preliminary studies have indicated that this compound can modulate key inflammatory pathways by inhibiting enzymes such as COX (cyclooxygenase) and LPS (lipopolysaccharide) signaling components.

The benzyl group in the molecule also contributes to its anti-inflammatory properties by enhancing interactions with target proteins. This has led to interest in exploring derivatives of 1-benzyl-3-[1-(furan-3-y l)propan -2 -y l]urea as lead compounds for further optimization through structure-based drug design approaches. By leveraging computational tools to model protein-ligand interactions, researchers aim to fine-tune the pharmacophoric features of this compound for improved therapeutic outcomes.

In addition to its anti-inflammatory potential, 1-benzyl -3-[1-(furan -3 -y l )propan -2 -y l ]urea has shown promise in preclinical studies related to neurodegenerative diseases. The structural motifs present in this compound can interact with amyloid-beta plaques and tau protein aggregates, which are hallmarks of conditions such as Alzheimer's disease. These interactions have been observed through both computational modeling and experimental validation using cell-based assays.

The propan -2 -y l side chain has been particularly noted for its ability to cross the blood-brain barrier (BBB), a critical factor for effective treatment of neurodegenerative disorders. By optimizing this moiety through structural modifications, researchers hope to enhance both penetration into the brain and binding affinity to disease-relevant targets. Such efforts are part of broader initiatives aimed at developing next-generation therapeutics for neurological disorders.

Evaluation of 1-benzyl -3-[1-(furan -3 -y l )propan -2 -y l ]urea also extends to its potential role in cancer therapy. Preclinical data suggests that this compound can induce apoptosis in certain cancer cell lines by modulating signaling pathways such as PI3K/Akt and MAPK/ERK. The benzyl group contributes to its cytotoxic effects by enhancing interactions with intracellular targets, while the furan ring influences redox homeostasis within cancer cells.

The structural diversity offered by 1-benzyl -3-[1-(furan -3 -y l )propan -2 -y l ]urea makes it an attractive scaffold for further derivatization using combinatorial chemistry techniques. By systematically varying different functional groups within the molecule, researchers can generate libraries of compounds with tailored properties for specific therapeutic applications. Such libraries are then screened using high-throughput techniques to identify lead candidates for further development.

The synthesis of 1-benzyl -3-[1-(furan -3 -y l )propan -2 -y l ]urea involves multi-step organic reactions that require careful optimization for scalability and cost-effectiveness. Advances in synthetic methodologies have enabled more efficient production processes, reducing both time-to-market and manufacturing costs for pharmaceutical companies interested in exploring this compound further.

In conclusion, 1-benzyl -3-[1-(furan -3 yl )propan yl]urea (CAS No. 1795410 .79 .5) represents a promising candidate for therapeutic development across multiple disease areas due to its unique molecular structure and demonstrated bioactivity . Continued research efforts will focus on refining its pharmacological profile , optimizing synthetic routes , and exploring novel applications through interdisciplinary collaborations between chemists , biologists , and clinicians . As our understanding of biological systems evolves , compounds like this one hold great potential for addressing unmet medical needs.